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Compound of Interest

Compound Name: CGS35066

Cat. No.: B15617009

This document provides immediate, essential safety and logistical information for the proper
handling and disposal of CGS35066, a potent endothelin-converting enzyme-1 (ECE-1)
inhibitor. The following procedural guidance is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices and environmental protection.

Chemical and Safety Data

CGS35066 is a white solid compound intended for laboratory research use only. While it is not
classified as a hazardous substance, proper handling and disposal are crucial to maintain a
safe research environment.
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Property Value

(S)-3-(dibenzo[b,d]Jfuran-3-yl)-2-

((phosphonomethyl)amino)propanoic acid

Chemical Name

CAS Number 261619-50-5

Molecular Formula C16H16NO6P

Molecular Weight 349.28 g/mol

Physical Appearance White solid

Storage Desiccate at room temperature

o Not classified as a hazardous substance or
Hazard Classification ]
mixture.

Experimental Protocols: Proper Disposal Procedure

The disposal of CGS35066 should always be conducted in compliance with local, state, and
federal regulations. The following is a step-by-step guide for its proper disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling CGS35066, ensure you are wearing appropriate personal protective
equipment:

o Safety glasses with side shields

o Chemical-resistant gloves (e.g., nitrile)
e Alab coat

Step 2: Waste Collection

o Collect waste CGS35066, including any contaminated materials (e.g., weighing paper,
pipette tips), in a designated and clearly labeled waste container.
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e The container should be made of a compatible material, be securely sealed, and stored in a
well-ventilated area away from incompatible materials.

Step 3: Waste Segregation

» Do not mix CGS35066 waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

Step 4: Spillage and Cleanup

In the event of a spill, prevent further leakage if it is safe to do so.[1]

Absorb any spilled material with an inert absorbent material (e.g., vermiculite, sand, or
earth).

Collect the absorbed material and place it in the designated waste container.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.
Step 5: Final Disposal
e Crucially, do not dispose of CGS35066 down the drain.[1]

o Adhered or collected material should be promptly disposed of in accordance with appropriate
laws and regulations.[1]

o Contact your institution's EHS office or a licensed professional waste disposal service to
arrange for the collection and disposal of the CGS35066 waste.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of CGS35066.
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Caption: Logical workflow for the safe disposal of CGS35066.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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CGS35066]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617009#cgs35066-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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